3-bromo-N-isopropyl-N,4-dimethylbenzenesulfonamide

• Molecular Formula: C11H16BrNO2S
• Molecular Weight: 306.22 g/mol
• IUPAC Name: 3-bromo-N,4-dimethyl-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H16BrNO2S/c1-8(2)13(4)16(14,15)10-6-5-9(3)11(12)7-10/h5-8H,1-4H3
• InChI Key: MKFLKJKCDOVTAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(C)C(C)C)Br

Description

3-bromo-N-isopropyl-N,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C11H16BrNO2S and its molecular weight is 306.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of N-isopropyl 3-bromo-4-methylbenzenesulfonamide (Combiblocks; 200 mg; 0.68 mmol) in anhydrous DMF (4 mL) was treated with NaH (33 mg; 0.82 mmol) and stirred at RT for five minutes. The resulting mixture was treated with iodomethane (43 μl; 0.68 mmol) and the reaction mixture was stirred for 16 hours. The mixture was treated again with iodomethane (21 μl; 0.34 mmol) and the reaction mixture was stirred at RT for 24 hours. The mixture was quenched with an aqueous (5 N) solution of NaOH and extracted with EtOAc. The organic phase was washed with water and brine, dried over MgSO4, concentrated and purified flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc affording the title compound as a colorless sticky solid.